Cas no 59894-07-4 (13,14-Dihydro-15-keto-PGD2)

• Product Name: 13,14-Dihydro-15-keto-PGD2
• CAS No: 59894-07-4
• MF: C₂₀H₃₂O₅
• MW: 352.465086936951
• MDL: MFCD00885499
• CID: 371694
• PubChem ID: 5283036
• Update Time: 2025-11-01

13,14-Dihydro-15-keto-PGD2 Chemical and Physical Properties

Names and Identifiers

• Prost-5-en-1-oic acid,9-hydroxy-11,15-dioxo-, (5Z,9a)-
• 13,14-DIHYDRO-15-KETO PROSTAGLANDIN D2
• 13,14-dihydro-15-keto Prostaglandin D2 Lipid Maps MS Standard
• 13,14-dihydro-15-keto PD2
• 13,14-Dihydro-15-keto-PGD2
• 13,14-Dihydro-15-ketoprostadlandin D2
• 13,14-dihydro-15-keto-prostaglandin D2
• 9ALPHA-HYDROXY-11,15-DIOXO-PROST-5Z-EN-1-OIC ACID
• DK-PGD2
• PD020588
• 13,14-Dihydro-15-ketoprostaglandin D2
• Prost-5-en-1-oic acid, 9-hydroxy-11,15-dioxo-, (5Z,9.alpha.)-
• (Z)-7-[(1R,2R,5S)-5-hydroxy-3-oxo-2-(3-oxooctyl)cyclopentyl]hept-5-enoic acid
• SR-01000946246
• HMS3648M21
• 11,15-dioxo-9S-hydroxy-5Z-prostenoic acid
• (5Z,9alpha)-9-Hydroxy-11,15-dioxoprost-5-en-1-oic acid
• 9.alpha.-Hydroxy-11,15-dioxo-prost-5Z-en-1-oic acid
• Piperidine, 1-(4-methylphenyl)-
• GTPL1900
• 13,14-dihydro-15-oxo PGD2
• CHEBI:72603
• Q27070765
• MFCD00885499
• LMFA03010022
• Prost-5-en-1-oic acid, 9-hydroxy-11,15-dioxo-, (5Z,9alpha)-
• SCHEMBL23352807
• SR-01000946246-1
• 59894-07-4
• 13,14-dihydro-15-keto Prostaglandin D2 Lipid Maps(R) MS Standard
• 15-Oxo-13,14-dihydro-PGD2
• 13,14-dihydro-15-oxo PGD-2
• dhk-PGD2
• (Z)-7-((1R,2R,5S)-5-hydroxy-3-oxo-2-(3-oxooctyl)cyclopentyl)hept-5-enoic acid
• HY-118830
• CS-0068621

• MDL： MFCD00885499
• Inchi： 1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,16-18,22H,2-3,5-6,8-14H2,1H3,(H,24,25)/b7-4-/t16-,17-,18+/m1/s1
• InChI Key： VSRXYLYXIXYEST-KZTWKYQFSA-N
• SMILES： O[C@H]1CC([C@H](CCC(CCCCC)=O)[C@H]1C/C=C\CCCC(=O)O)=O

Computed Properties

• Exact Mass: 352.22500
• Monoisotopic Mass: 352.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 91.67000
• LogP: 3.68330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on 13,14-Dihydro-15-keto-PGD2

Introduction to 13,14-Dihydro-15-keto-PGD2 (CAS No. 59894-07-4)

13,14-Dihydro-15-keto-PGD2, identified by the Chemical Abstracts Service (CAS) number 59894-07-4, is a significant metabolite of Prostaglandin D2 (PGD2). This compound has garnered considerable attention in the field of pharmacology and biochemistry due to its distinct biological activities and potential therapeutic applications. As a derivative of PGD2, 13,14-Dihydro-15-keto-PGD2 exhibits unique properties that make it a valuable subject of study in both preclinical and clinical research.

The biosynthesis of 13,14-Dihydro-15-keto-PGD2 involves the enzymatic conversion of PGD2 through the action of prostaglandin dehydrogenase. This metabolic pathway is crucial for understanding the physiological roles of PGD2 and its derivatives. The structural modification from PGD2 to 13,14-Dihydro-15-keto-PGD2 introduces a keto group at the 15-position, which significantly alters its pharmacokinetic and pharmacodynamic profiles. This change imparts distinct receptor binding affinities and signaling capabilities, making 13,14-Dihydro-15-keto-PGD2 a promising candidate for targeted therapies.

Recent advancements in molecular biology and pharmacokinetic studies have elucidated the mechanisms by which 13,14-Dihydro-15-keto-PGD2 interacts with cellular receptors. Specifically, research has highlighted its interaction with DP1 and DP2 receptors, which are subtypes of prostaglandin G/D receptors. These interactions modulate various physiological processes, including inflammation, pain perception, and smooth muscle contraction. The selective engagement of these receptors by 13,14-Dihydro-15-keto-PGD2 suggests its potential in developing drugs that leverage these pathways without unintended side effects.

In the realm of drug development, 13,14-Dihydro-15-keto-PGD2 has been explored as a lead compound for novel therapeutic agents. Its structural features provide a scaffold for designing analogs with enhanced bioavailability and reduced toxicity. For instance, modifications at the 13 and 14 positions can optimize receptor binding while minimizing off-target effects. Such structural refinements are critical in advancing drug candidates toward clinical trials.

The therapeutic potential of 13,14-Dihydro-15-keto-PGD2 extends to several disease areas. In oncology, for example, studies have demonstrated its ability to inhibit tumor growth by modulating inflammatory responses within the tumor microenvironment. The compound’s ability to activate DP1 receptors may lead to novel anti-inflammatory therapies that could be beneficial in treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn’s disease. Additionally, its role in pain modulation makes it a candidate for developing analgesics with improved efficacy and safety profiles compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Emerging research also suggests that 13,14-Dihydro-15-keto-PGD2 may have applications in neuroprotection. Studies indicate that it can cross the blood-brain barrier and exert neuroprotective effects in models of neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease. The mechanisms underlying these effects likely involve interactions with central nervous system receptors that regulate neuronal survival and inflammation. These findings open new avenues for exploring neurotherapeutic strategies.

The synthesis of 13,14-Dihydro-15-keto-PGD2 has been refined through advances in organic chemistry techniques. High-yield synthetic routes have been developed that allow for scalable production suitable for both research and commercial purposes. These methods often involve catalytic hydrogenation followed by oxidation steps to introduce the keto group at the 15-position. Such synthetic pathways ensure a steady supply of high-purity material for experimental investigations.

Quality control measures are paramount when handling 13,14-Dihydro-15-keto-PGD2 due to its sensitivity to degradation under certain conditions. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to verify purity and assess stability. These analytical methods provide confidence in the consistency and reliability of experimental results obtained using this compound.

The future direction of research on 13,14-Dihydro-15-keto-PGD2 is likely to focus on translational studies aimed at moving promising findings from preclinical models into clinical trials. Collaborative efforts between academia and industry will be essential in evaluating its efficacy and safety profiles in human populations. Additionally, computational modeling techniques may be employed to predict drug-drug interactions and optimize dosing regimens.

In conclusion,13,14-Dihydro-15-keto-PGD2 (CAS No. 59894-07-4) represents a compelling compound with multifaceted biological activities and therapeutic potential across various disease states. Its unique structural features and receptor interactions make it a valuable tool for both basic research and drug development efforts. As our understanding of its mechanisms continues to evolve,13,14-Dihydro-15-keto-PGD2 is poised to play an increasingly important role in advancing medical treatments.